7,8-Dichloropyrido[1,2-a]benzimidazole

• Molecular Formula: C11H6Cl2N2
• Molecular Weight: 237.08 g/mol
• IUPAC Name: 7,8-dichloropyrido[1,2-a]benzimidazole
• InChI: InChI=1S/C11H6Cl2N2/c12-7-5-9-10(6-8(7)13)15-4-2-1-3-11(15)14-9/h1-6H
• InChI Key: KGOQVKQJXJLTDN-UHFFFAOYSA-N
• SMILES: C1=CC2=NC3=CC(=C(C=C3N2C=C1)Cl)Cl

Description

7,8-dichloropyrido[1,2-a]benzimidazole is a member of benzimidazoles.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Analogues : Novel derivatives of 7,8-Dichloropyrido[1,2-a]benzimidazole were synthesized from chloranil and different 2-amino(di)azines, demonstrating the compound's versatility in creating new chemical entities (Batenko, Belyakov, Kiseļovs, & Valters, 2013).
• Optimization of Synthesis : The synthesis of pyrido[1,2-a]benzimidazoles, including 7,8-Dichloropyrido[1,2-a]benzimidazole, was improved by identifying the importance of an acid additive in the copper-catalyzed amination process, highlighting its role in medicinal and materials chemistry (Masters et al., 2011).

Biological and Medicinal Research

• Antimalarial Properties : A novel class of antimalarial pyrido[1,2-a]benzimidazoles, including derivatives of 7,8-Dichloropyrido[1,2-a]benzimidazole, showed significant activity against drug-resistant strains of Plasmodium falciparum, marking its potential in developing new antimalarial drugs (Ndakala et al., 2011).
• Antimicrobial Activity : Synthesized benzothiazole pyrimidine derivatives, related to 7,8-Dichloropyrido[1,2-a]benzimidazole, exhibited excellent in vitro antibacterial and antifungal activities, pointing towards its potential use in treating microbial infections (Maddila et al., 2016).

Advanced Materials and Chemistry

• Electronic and Electrochemical Properties : The synthesis of asymmetric coupled polymethines based on a 7-chloropyrido[1,2-a]benzimidazole-8,9-dione core, closely related to 7,8-Dichloropyrido[1,2-a]benzimidazole, highlighted its use in studying electronic and electrochemical properties (Gaile, Belyakov, Turovska, & Batenko, 2022).